Cas no 1864801-88-6 (Acetamide, N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthalenyl]-)

• Product Name: Acetamide, N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthalenyl]-
• CAS No: 1864801-88-6
• MF: C₁₈H₂₂BNO₃
• MW: 311.183185100555
• CID: 5152912
• PubChem ID: 75486980
• Update Time: 2026-03-03

Acetamide, N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthalenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthalenyl]-
• N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl]acetamide
• 1864801-88-6
• N-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)NAPHTHALEN-1-YL]ACETAMIDE
• CS-0176876
• MFCD24039369
• 1-Acetamido-naphthalene-4-boronic Acid Pinacol Ester
• G70941
• N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)acetamide

• Inchi： 1S/C18H22BNO3/c1-12(21)20-16-11-10-15(13-8-6-7-9-14(13)16)19-22-17(2,3)18(4,5)23-19/h6-11H,1-5H3,(H,20,21)
• InChI Key： FLWZNQBWMLPGLP-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C=CC=C2)=C(B2OC(C)(C)C(C)(C)O2)C=C1)(=O)C

Computed Properties

• Exact Mass: 311.1692737g/mol
• Monoisotopic Mass: 311.1692737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on Acetamide, N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthalenyl]-

Recent Advances in the Application of Acetamide, N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthalenyl]- (CAS: 1864801-88-6) in Chemical Biology and Pharmaceutical Research

The compound Acetamide, N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthalenyl]- (CAS: 1864801-88-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of boron-containing molecules, which are increasingly recognized for their utility in medicinal chemistry. The presence of the dioxaborolane moiety in the molecular structure enables its use in Suzuki-Miyaura cross-coupling reactions, a key methodology for constructing complex organic molecules. Researchers have successfully employed this compound in the development of novel kinase inhibitors, particularly targeting cancer-related pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor for the synthesis of proteolysis-targeting chimeras (PROTACs). The boronic acid derivative of this compound showed remarkable stability and reactivity, making it an ideal candidate for the development of targeted protein degradation therapeutics. The study reported promising in vitro results against several cancer cell lines, with particular potency observed in breast cancer models.

Another significant application of this compound lies in positron emission tomography (PET) tracer development. The boron group can be readily substituted with fluorine-18, creating radiolabeled probes for diagnostic imaging. Recent preclinical studies have shown that derivatives of this compound exhibit excellent blood-brain barrier penetration and tumor-specific accumulation, suggesting potential applications in neurological disorder diagnosis and oncology imaging.

From a chemical biology perspective, the compound's unique structure allows for selective interactions with biological targets. Molecular docking studies have revealed its ability to bind with high affinity to ATP-binding sites of various kinases, while maintaining good selectivity profiles. This property has been exploited in the design of new chemical probes for studying intracellular signaling pathways.

Recent advances in formulation science have also addressed previous challenges with the compound's solubility and bioavailability. Novel nanoparticle-based delivery systems incorporating this compound have shown improved pharmacokinetic profiles in animal models, with enhanced tumor accumulation and reduced off-target effects. These developments suggest promising clinical translation potential for therapies based on this chemical scaffold.

Looking forward, researchers are exploring the compound's potential in combination therapies and as part of multifunctional drug conjugates. Its chemical versatility allows for conjugation with various therapeutic payloads, imaging agents, and targeting moieties, making it a valuable building block in the development of next-generation pharmaceuticals. Ongoing clinical trials are expected to provide further insights into its therapeutic efficacy and safety profile in human subjects.